Cas no 26624-46-4 (1H-Purinium,2,9-dihydro-6-hydroxy-2-imino-1,7-dimethyl-9-b-D-ribofuranosyl-, inner salt (9CI))

• Product Name: 1H-Purinium,2,9-dihydro-6-hydroxy-2-imino-1,7-dimethyl-9-b-D-ribofuranosyl-, inner salt (9CI)
• CAS No: 26624-46-4
• MF: C₁₂H₁₇N₅O₅
• MW: 311.293882131577
• CID: 258691
• PubChem ID: 160130
• Update Time: 2025-04-19

1H-Purinium,2,9-dihydro-6-hydroxy-2-imino-1,7-dimethyl-9-b-D-ribofuranosyl-, inner salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purinium,2,9-dihydro-6-hydroxy-2-imino-1,7-dimethyl-9-b-D-ribofuranosyl-, inner salt (9CI)
• 2-(2-amino-1,7-dimethyl-6-oxopurin-9-ium-9-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-olate
• 2-amino-9-[(2R,3R,4S,5R)-4-hydroxy-5-(hydroxymethyl)-3-oxidooxolan-2-yl]-1,7-dimethyl-6-oxo-6,7-dihydro-1H-1,3,7,9$l^{5}-purin-9-ylium
• (2R,3R,4S,5R)-2-(2-amino-1,7-dimethyl-6-oxopurin-9-ium-9-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-olate
• 1H-Purinium, 2,9-dihydro-6-hydroxy-2-imino-1,7-dimethyl-9-beta-D-ribofuranosyl-, hydroxide, inner salt
• 26624-46-4
• CHEBI:165836
• 1,7-Dimethylguanosine

• Inchi： 1S/C12H17N5O5/c1-15-4-17(11-8(20)7(19)5(3-18)22-11)9-6(15)10(21)16(2)12(13)14-9/h4-5,7-8,11,18-19H,3H2,1-2H3,(H2,13,14)/t5-,7-,8-,11-/m1/s1
• InChI Key： AISVAXNALHBFPC-IOSLPCCCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1[N+]1=CN(C)C2C(N(C)C(N)=NC1=2)=O)[O-])O

Computed Properties

• Exact Mass: 311.12296866g/mol
• Monoisotopic Mass: 311.12296866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 140Ų